Cas no 500221-71-6 (N-[(3-fluorophenyl)methyl]cyclohexanamine)

N-[(3-fluorophenyl)methyl]cyclohexanamine structure
500221-71-6 structure
Product Name:N-[(3-fluorophenyl)methyl]cyclohexanamine
CAS No:500221-71-6
MF:C13H18FN
MW:207.287127017975
MDL:MFCD11138551
CID:1039097
PubChem ID:18626445
Update Time:2025-04-20

N-[(3-fluorophenyl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorobenzyl)cyclohexanamine
    • N-(3-Fluorobenzyl)cyclohexamine
    • N-[(3-fluorophenyl)methyl]cyclohexanamine
    • ACMC-209kjo
    • AK-96376
    • ANW-30898
    • CTK8B1757
    • KB-258163
    • MolPort-004-377-228
    • SureCN1041164
    • SB77305
    • DTXSID70595256
    • SCHEMBL1041164
    • AKOS000222508
    • N-Cyclohexyl-3-fluorobenzylaMine, 97%
    • 500221-71-6
    • MFCD11138551
    • BS-28714
    • EN300-168444
    • MDL: MFCD11138551
    • Inchi: 1S/C13H18FN/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h4-6,9,13,15H,1-3,7-8,10H2
    • InChI Key: VZYLCWFYZXAELP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNC1CCCCC1

Computed Properties

  • Exact Mass: 207.142327740g/mol
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 289.0±15.0 °C at 760 mmHg
  • Flash Point: 128.6±20.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-[(3-fluorophenyl)methyl]cyclohexanamine Security Information

N-[(3-fluorophenyl)methyl]cyclohexanamine Pricemore >>

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